Cas no 92760-22-0 (Butanoic acid, 2-methyl-4-(phenylmethoxy)-, methyl ester, (S)-)

• Product Name: Butanoic acid, 2-methyl-4-(phenylmethoxy)-, methyl ester, (S)-
• CAS No: 92760-22-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 735834
• Update Time: 2023-08-03

Butanoic acid, 2-methyl-4-(phenylmethoxy)-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-methyl-4-(phenylmethoxy)-, methyl ester, (S)-

• Inchi： 1S/C13H18O3/c1-11(13(14)15-2)8-9-16-10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3/t11-/m0/s1
• InChI Key： PKLQXSSPSLNMCQ-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)CC[C@@H](C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 197
• Topological Polar Surface Area: 35.5